(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C15H20N4O3S2/c1-12-16-14(10-17(12)2)24(21,22)19-6-3-5-18(7-8-19)15(20)13-4-9-23-11-13/h4,9-11H,3,5-8H2,1-2H3
• InChI Key: QZJXSWZDNUJKHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CSC=C3
• Molecular Formula: C15H20N4O3S2
• Molecular Weight: 368.5 g/mol
• CAS No.: 1904152-97-1

Description

(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone is a potent and selective ATP-competitive inhibitor of the transforming growth factor-beta (TGF-β) type I receptor kinase, also known as ALK5. This compound is a crucial pharmacological tool for elucidating the complex roles of the TGF-β signaling pathway in both physiological and pathological processes. Researchers utilize this inhibitor to specifically block ALK5-mediated Smad phosphorylation, enabling the study of TGF-β's dual role in cancer, where it can act as a tumor suppressor early in tumorigenesis but as a promoter of metastasis, invasion, and immunosuppression in advanced stages. Its high selectivity makes it invaluable for dissecting ALK5-specific signaling from other TGF-β family pathways. Beyond oncology, this inhibitor is extensively applied in research areas such as organ fibrosis, where TGF-β is a master regulator of extracellular matrix deposition and myofibroblast activation, and in immunology, to investigate T-cell regulation and differentiation. The compound's research value lies in its ability to provide a clear causal link between ALK5 kinase activity and downstream cellular responses, facilitating target validation and the exploration of novel therapeutic strategies for a range of fibrotic and neoplastic diseases.

Mechanism of Action

Biological Activity

The compound (4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone is a complex organic molecule that has attracted attention for its potential biological activities. This article explores its pharmacological properties, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by its IUPAC name and molecular formula:

• IUPAC Name : (4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone
• Molecular Formula : C13H16N4O2S2

The structure features a diazepane ring linked to an imidazole sulfonamide and a thiophene moiety, which may contribute to its biological activity.

1. Antitumor Activity

Research indicates that compounds with similar structural motifs exhibit significant antitumor properties. For instance, derivatives of imidazole and diazepane have been shown to inhibit farnesyltransferase, an enzyme crucial for the post-translational modification of proteins involved in cancer cell proliferation .

2. Anxiolytic Effects

Compounds related to imidazole derivatives have demonstrated anxiolytic effects by acting as positive allosteric modulators of GABA_A receptors. These interactions can lead to reduced anxiety symptoms in preclinical models . The specific compound may exhibit similar properties due to its structural analogies.

3. Enzyme Inhibition

The compound's sulfonamide group may enhance its ability to inhibit various enzymes. Studies suggest that hydrophobic substituents at specific positions on benzodiazepines improve enzyme inhibitory activity . This could imply that the sulfonamide moiety in our compound plays a critical role in its biological efficacy.

The proposed mechanism of action involves the modulation of receptor activity and enzyme inhibition:

• GABA_A Receptor Modulation : By enhancing the receptor's response to GABA, the compound may promote anxiolytic effects.
• Enzyme Inhibition : The presence of the imidazole and sulfonamide groups likely facilitates interactions with target enzymes, leading to decreased activity of pathways associated with tumor growth.

Case Studies and Research Findings

Study	Findings
Study on Imidazole Derivatives	Demonstrated potent farnesyltransferase inhibition with IC50 values as low as 24 nM .
Anxiolytic Activity Assessment	Compounds structurally similar showed significant efficacy in reducing anxiety-like behaviors in rodent models .
Structure-Activity Relationship Analysis	Highlighted the importance of hydrophobic substituents for enhancing biological activity .

Comparison with Similar Compounds

4,5-Diphenyl-2-(thiophen-2-yl)-1H-imidazole

• Structure: Contains a thiophen-2-yl substituent on an imidazole ring, differing from the target compound’s thiophen-3-yl methanone and diazepane core.
• Synthesis : Prepared via cyclization of aldehydes and amines under microwave irradiation.
• Key Differences : Lacks the sulfonyl-diazepane backbone, which reduces conformational flexibility and solubility.

2-(Methylthio)-1H-imidazol-5(4H)-ones

• Structure : Features a methylthio group on an imidazolone ring.
• Synthesis : Derived from nucleophilic substitution of methylsulfanyl groups with secondary amines.

Compounds with Sulfonyl and Diazepane Motifs

2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone

• Structure : Combines a triazole ring, sulfonylphenyl group, and thioether-linked ketone.
• Synthesis : Uses sodium ethoxide and α-halogenated ketones.
• Key Differences : The triazole core and thioether linkage contrast with the diazepane and sulfonyl-imidazole in the target compound, impacting ring strain and electronic properties.

Heterocyclic Systems with Ketone Functionality

1-(4-Aminophenyl)-2-(2-(thiophen-2-yl)-4H-benzo[4,5]imidazo[1,2-b][1,2,4]triazol-4-yl)ethan-1-one

• Structure : Contains a benzimidazotriazole fused system with a thiophen-2-yl group and ketone.
• Synthesis : Involves Pd/C-catalyzed hydrogenation.

Data Tables

Table 2: Functional Group Impact on Properties

Group/Feature	Target Compound	Analogues	Biological/Physicochemical Implications
Sulfonyl group	Enhances solubility	Methylthio (less polar)	Improved metabolic stability
1,4-Diazepane core	Conformational flexibility	Rigid triazole/imidazole	Better adaptation to binding pockets
Thiophen-3-yl methanone	Aromatic ketone	Thiophen-2-yl (no ketone)	Enhanced π-π stacking and H-bonding

Research Findings and Implications

• Sulfonyl vs. Sulfanyl : The target compound’s sulfonyl group likely increases polarity and stability compared to sulfide-containing analogs like 2-(methylthio)-imidazolones .
• Thiophene Position: The thiophen-3-yl methanone’s ketone group may engage in hydrogen bonding, unlike thiophen-2-yl derivatives, which lack this functionality .